Cas no 828286-15-3 (Isoquinoline, 2-(3-chlorobenzoyl)-1-(2-chlorophenyl)-1,2,3,4-tetrahydro-)

• Product name: Isoquinoline, 2-(3-chlorobenzoyl)-1-(2-chlorophenyl)-1,2,3,4-tetrahydro-
• CAS No: 828286-15-3
• MF: C₂₂H₁₇NOCl₂
• MW: 382.28248
• CID: 681337
• PubChem ID: 46095487

Isoquinoline, 2-(3-chlorobenzoyl)-1-(2-chlorophenyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-(3-chlorobenzoyl)-1-(2-chlorophenyl)-1,2,3,4-tetrahydro-
• (3-chlorophenyl)-[1-(2-chlorophenyl)-3,4-dihydro-1H-isoquinolin-2-yl]methanone
• 828286-15-3
• DTXSID60672969
• AKOS021981821
• (3-Chlorophenyl)[1-(2-chlorophenyl)-3,4-dihydroisoquinolin-2(1H)-yl]methanone
• 2-(3-CHLOROBENZOYL)-1-(2-CHLOROPHENYL)-1,2,3,4-TETRAHYDROISOQUINOLINE

• Inchi： InChI=1S/C22H17Cl2NO/c23-17-8-5-7-16(14-17)22(26)25-13-12-15-6-1-2-9-18(15)21(25)19-10-3-4-11-20(19)24/h1-11,14,21H,12-13H2
• InChI Key： UXHDTIHDUXPAHZ-UHFFFAOYSA-N
• SMILES： C1CN(C(C2=CC=CC=C21)C3=CC=CC=C3Cl)C(=O)C4=CC(=CC=C4)Cl

Computed Properties

• Exact Mass: 381.0687196g/mol
• Monoisotopic Mass: 381.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.3Ų